N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H19N3O4S/c1-12-4-3-5-17(13(12)2)24-20(15-9-29(26)10-16(15)23-24)22-21(25)14-6-7-18-19(8-14)28-11-27-18/h3-8H,9-11H2,1-2H3,(H,22,25)
• InChI Key: SMGZXEJLNCDYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has developed various methods for synthesizing complex organic molecules, including those with structures related to the query compound. For example, the synthesis of novel analogs with promising antibacterial activity through specific reactions and structural confirmation via spectral data, highlighting the intricate processes involved in creating and identifying compounds with potential biological applications (Palkar et al., 2017).

Antimicrobial and Anticancer Potential

• Some studies have explored the antibacterial and anticancer properties of related compounds. For instance, certain synthesized compounds have shown significant activity against specific bacterial strains and cancer cell lines, indicating the potential of these molecules in medical research and therapy development (Wang et al., 2011).

Crystal Structure and Molecular Interaction

• Crystal structure analysis and molecular interaction studies provide critical insights into the physical and chemical characteristics of these compounds. This includes understanding their stability, conformation, and potential interactions at the molecular level, which is essential for predicting their behavior in various applications (Prabhuswamy et al., 2016).

Applications in Photovoltaic Devices

• Research into the application of related compounds in photovoltaic devices has been conducted, indicating the role of such organic molecules in the development of renewable energy technologies. This involves the synthesis of donor−acceptor copolymers for use in solar cells, showcasing the versatility and potential environmental benefits of these materials (Zhou et al., 2010).